![molecular formula C10H13ClO3S B072264 4-(n-Butoxy)benzenesulfonyl chloride CAS No. 1138-56-3](/img/structure/B72264.png)
4-(n-Butoxy)benzenesulfonyl chloride
Overview
Description
4-(n-Butoxy)benzenesulfonyl chloride (4-BSC) is an organic compound belonging to the family of benzenesulfonyl chlorides. It is a white, crystalline solid that is soluble in organic solvents and has a strong odor. 4-BSC is a widely used reagent in organic synthesis and has been employed in numerous research studies for its various applications.
Scientific Research Applications
Friedel-Crafts Sulfonylation
It is used in Friedel-Crafts sulfonylation reactions. For instance, its derivative, 4-methyl benzenesulfonyl chloride, has been used in sulfonylation reactions of benzene and substituted benzenes in ionic liquids, showing enhanced reactivity and high yields under ambient conditions (S. Nara, J. Harjani, M. Salunkhe, 2001).
Solid-Phase Synthesis
Benzenesulfonyl chlorides, including its derivatives like 2/4-nitrobenzenesulfonyl chloride, are used as key intermediates in solid-phase synthesis, enabling the creation of diverse chemical structures (Veronika Fülöpová, M. Soural, 2015).
Organic Synthesis
It has applications in organic synthesis, such as in the preparation of (E)- and (Z)-1-benzenesulfonyl-4-trimethylsilyl-2-butenes, serving as synthons for (E)-1-(1,3-butadienyl) (C. Hsiao, H. Shechter, 1984).
Chemical Transformations and Catalysis
It is involved in various chemical transformations and catalytic processes, such as in the synthesis of sulfonamides retaining benzoxazine moieties and in desulfurization processes in fuels (A. Tarasov et al., 2002), (Hua-ming Li et al., 2009).
Polymer Science
In polymer science, it is used in the preparation of latent curing agents for epoxy resins (Dingfeng Lei et al., 2015).
Palladium-Catalyzed Coupling Reactions
Its use in palladium-catalyzed coupling reactions has been explored for creating various chemical structures (Kedong Yuan et al., 2015).
Safety and Hazards
4-(n-Butoxy)benzenesulfonyl chloride is classified as a dangerous substance. It causes severe skin burns and eye damage . It is harmful if swallowed and harmful to aquatic life . Precautionary measures include avoiding release to the environment, wearing protective clothing, and seeking immediate medical attention in case of exposure .
Mechanism of Action
Target of Action
The primary target of 4-(n-Butoxy)benzenesulfonyl chloride is the aromatic compounds, specifically benzene . The compound acts as an electrophile, seeking out electron-rich aromatic compounds to form sulfonyl chlorides .
Mode of Action
The compound interacts with its targets through a process known as chlorosulfonation . In this reaction, the compound acts as an electrophile, reacting with the aromatic nucleus to produce the corresponding sulfonyl chloride . This is a typical electrophilic aromatic substitution reaction .
Biochemical Pathways
It’s known that the compound can participate in reactions involving aromatic compounds, leading to the formation of sulfonyl chlorides . These sulfonyl chlorides can then participate in further reactions, potentially affecting various biochemical pathways.
Pharmacokinetics
Given its chemical properties, it can be inferred that the compound is likely to have good solubility in organic solvents
Result of Action
The primary result of the action of this compound is the formation of sulfonyl chlorides . These compounds can then participate in further reactions, potentially leading to various molecular and cellular effects.
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the compound is sensitive to moisture , which could potentially affect its stability and efficacy. Furthermore, the temperature and the presence of other chemicals can also influence the compound’s reactivity and the outcomes of its reactions .
properties
IUPAC Name |
4-butoxybenzenesulfonyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13ClO3S/c1-2-3-8-14-9-4-6-10(7-5-9)15(11,12)13/h4-7H,2-3,8H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HGKWMUBXVMFXNC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=CC=C(C=C1)S(=O)(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13ClO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20333766 | |
Record name | 4-(n-Butoxy)benzenesulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20333766 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.73 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1138-56-3 | |
Record name | 4-Butoxybenzenesulfonyl chloride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1138-56-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-(n-Butoxy)benzenesulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20333766 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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